Cas no 2228530-93-4 (2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine
• CAS No: 2228530-93-4
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6422289
• PubChem ID: 165797540
• Update Time: 2025-06-08

2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine
• 2-[1-(4-bromo-3-methoxyphenyl)cyclopropyl]propan-2-amine
• 2228530-93-4
• EN300-1927225

• Inchi： 1S/C13H18BrNO/c1-12(2,15)13(6-7-13)9-4-5-10(14)11(8-9)16-3/h4-5,8H,6-7,15H2,1-3H3
• InChI Key： MGGICYOSCLVDLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine

Research Briefing on 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine (CAS: 2228530-93-4)

In recent years, the compound 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine (CAS: 2228530-93-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and brominated methoxyphenyl structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a potential candidate for treating neurological disorders.

The synthesis and pharmacological evaluation of 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine have been the focus of several recent studies. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound. The structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring the accuracy of the synthesized product.

One of the key findings from recent research is the compound's interaction with serotonin and dopamine receptors. In vitro studies have demonstrated that 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine exhibits selective binding affinity for specific receptor subtypes, suggesting its potential as a novel psychotropic agent. These findings are particularly relevant for the development of new treatments for depression, anxiety, and other mood disorders.

Furthermore, preclinical studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine has favorable bioavailability and a relatively long half-life, making it a viable candidate for further drug development. However, challenges such as potential hepatotoxicity and the need for optimized dosing regimens remain areas of active investigation.

In addition to its neurological applications, recent studies have also investigated the compound's potential in oncology. Preliminary data suggest that 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine may exhibit cytotoxic effects against certain cancer cell lines, possibly through the induction of apoptosis and inhibition of cell proliferation. These findings open new avenues for research into its mechanisms of action and potential as an anticancer agent.

Despite these promising results, further research is needed to fully understand the therapeutic potential and safety profile of 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine. Ongoing studies are focusing on optimizing its chemical structure to enhance efficacy and reduce side effects, as well as exploring its interactions with other biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-1-(4-bromo-3-methoxyphenyl)cyclopropylpropan-2-amine (CAS: 2228530-93-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it a valuable subject of ongoing research in the fields of neuroscience and oncology. Continued investigation and development are essential to unlock its full potential and bring it closer to clinical use.